Cas no 2097936-39-3 ([2-(4,4-difluorocyclohexyl)ethyl](methyl)amine hydrochloride)

• Product Name: [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine hydrochloride
• CAS No: 2097936-39-3
• MF: C₉H₁₈ClF₂N
• MW: 213.695728778839
• CID: 5355653
• Update Time: 2025-05-20

[2-(4,4-difluorocyclohexyl)ethyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)-N-methylethan-1-amine hydrochloride
• 2-(4,4-difluorocyclohexyl)-N-methylethanamine;hydrochloride
• [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine hydrochloride

• Inchi： 1S/C9H17F2N.ClH/c1-12-7-4-8-2-5-9(10,11)6-3-8;/h8,12H,2-7H2,1H3;1H
• InChI Key： VBRTXPCGPDKSNR-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(CCNC)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 12

Additional information on [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine hydrochloride

[2-(4,4-Difluorocyclohexyl)ethyl](methyl)amine hydrochloride: A Comprehensive Overview

[2-(4,4-Difluorocyclohexyl)ethyl](methyl)amine hydrochloride, also known by its CAS number 2097936-39-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of [2-(4,4-Difluorocyclohexyl)ethyl](methyl)amine hydrochloride is characterized by a cyclohexane ring substituted with two fluorine atoms at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions. The presence of the methylamine group further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents targeting specific biological pathways. For instance, investigations into its interaction with enzymes and receptors have provided insights into its potential as a lead compound for drug discovery.

One of the most promising areas of research involving CAS 2097936-39-3 is its application in the synthesis of advanced materials. Scientists have demonstrated that this compound can serve as a building block for creating polymers with tailored mechanical and thermal properties. These materials hold potential applications in industries ranging from electronics to biomedical engineering.

In terms of synthesis, several methods have been reported for the preparation of [2-(4,4-Difluorocyclohexyl)ethyl](methyl)amine hydrochloride. One common approach involves the alkylation of methylamine with an appropriately substituted cyclohexane derivative under specific reaction conditions. Optimization of these conditions has led to improved yields and purity levels, making large-scale production feasible.

Another area of active research is the exploration of this compound's stereochemical properties. The presence of chiral centers in its structure opens up possibilities for enantioselective synthesis, which is crucial for producing optically pure compounds required in pharmaceuticals.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes.

In conclusion, [2-(4,4-Difluorocyclohexyl)ethyl](methyl)amine hydrochloride (CAS 2097936-39-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and promising research outcomes underscore its importance in contemporary scientific research.